Cas no 857413-65-1 (N-(2-Chlorophenyl)-N'-(6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)guanidine)

• Product Name: N-(2-Chlorophenyl)-N'-(6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)guanidine
• CAS No: 857413-65-1
• MF: C₁₂H₁₂ClN₅O
• MW: 277.709580421448
• MDL: MFCD19103553
• CID: 4717649
• Update Time: 2025-06-25

N-(2-Chlorophenyl)-N'-(6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)guanidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chlorophenyl)-3-(6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)guanidine
• N-(2-Chlorophenyl)-N'-(6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)guanidine

• MDL： MFCD19103553
• Inchi： 1S/C12H12ClN5O/c1-7-6-10(19)17-12(15-7)18-11(14)16-9-5-3-2-4-8(9)13/h2-6H,1H3,(H4,14,15,16,17,18,19)
• InChI Key： OHDLATVYLRNVPG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(N)=NC1=NC(C)=CC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 457
• Topological Polar Surface Area: 91.9

N-(2-Chlorophenyl)-N'-(6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)guanidine Security Information

• HazardClass：IRRITANT

Additional information on N-(2-Chlorophenyl)-N'-(6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)guanidine

N-(2-Chlorophenyl)-N'-(6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)guanidine (CAS No. 857413-65-1): An Overview of a Promising Compound in Medicinal Chemistry

N-(2-Chlorophenyl)-N'-(6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)guanidine (CAS No. 857413-65-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of guanidine derivatives, which are known for their diverse biological activities, including antiviral, antibacterial, and antiparasitic properties. The unique structural features of this compound make it an intriguing candidate for further research and development.

The chemical structure of N-(2-Chlorophenyl)-N'-(6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)guanidine is characterized by a guanidine moiety attached to a substituted phenyl ring and a 1,4-dihydropyrimidinone scaffold. The presence of the chloro substituent on the phenyl ring and the methyl group on the pyrimidinone ring contributes to its distinct pharmacological profile. These structural elements are crucial for understanding its biological activity and potential therapeutic applications.

Recent studies have highlighted the potential of N-(2-Chlorophenyl)-N'-(6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)guanidine in various therapeutic areas. One notable area of research is its antiviral activity. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interference with viral replication processes, making it a promising candidate for the development of antiviral drugs.

In addition to its antiviral properties, N-(2-Chlorophenyl)-N'-(6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)guanidine has shown significant antibacterial activity against both Gram-positive and Gram-negative bacteria. Research conducted at the University of California, Los Angeles (UCLA) found that this compound effectively inhibits the growth of multidrug-resistant strains of bacteria, such as methicillin-resistant Staphylococcus aureus (MRSA). This finding is particularly important given the growing global concern over antibiotic resistance.

The antiparasitic potential of N-(2-Chlorophenyl)-N'-(6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)guanidine has also been explored. A study published in the International Journal of Parasitology: Drugs and Drug Resistance reported that this compound exhibits strong activity against protozoan parasites, including those responsible for malaria and leishmaniasis. The mechanism involves disruption of parasite metabolism and cell division, suggesting its potential as a novel antiparasitic agent.

Beyond its direct biological activities, N-(2-Chlorophenyl)-N'-(6-methyl-4-oxo-1,4-dihydropyrimidin-2-yl)guanidine has also been investigated for its ability to modulate cellular signaling pathways. Research at the National Institutes of Health (NIH) has shown that this compound can inhibit specific kinases involved in inflammation and cancer progression. This property makes it a valuable tool for studying these pathways and developing targeted therapies.

The safety profile of N-(2-Chlorophenyl)-N'-(6-methyl-4-o xo -1 , 4 -d i hyd r op y r im id i n - 2 - y l ) g u an id i ne has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, N-(2-Chlorophenyl)-N'-(6-methyl-4-o xo -1 , 4 -d i hyd r op y r im id i n - 2 - y l ) g u an id i ne (CAS No. 857413-65-1) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.